Cas no 83963-52-4 (Urea, N-decyl-N'-(4-nitrophenyl)-)

Urea, N-decyl-N'-(4-nitrophenyl)- structure
83963-52-4 structure
Product Name:Urea, N-decyl-N'-(4-nitrophenyl)-
CAS No:83963-52-4
MF:C17H27N3O3
MW:321.41458439827
CID:668148
PubChem ID:12842888
Update Time:2025-04-19

Urea, N-decyl-N'-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-decyl-N'-(4-nitrophenyl)-
    • 1-decyl-3-(4-nitrophenyl)urea
    • DTXSID90511276
    • 83963-52-4
    • N-Decyl-N'-(4-nitrophenyl)urea
    • Inchi: 1S/C17H27N3O3/c1-2-3-4-5-6-7-8-9-14-18-17(21)19-15-10-12-16(13-11-15)20(22)23/h10-13H,2-9,14H2,1H3,(H2,18,19,21)
    • InChI Key: PXMYNFKUCQDECF-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCCCCCCCCC

Computed Properties

  • Exact Mass: 321.20524173g/mol
  • Monoisotopic Mass: 321.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 87Ų
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